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Compound of Interest

Compound Name: 2-Naphthalenyl octanoate

Cat. No.: B079090 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Naphthalenyl octanoate, a compound that is harmful if swallowed or inhaled, may cause an

allergic skin reaction, causes serious eye damage, and is very toxic to aquatic life. Adherence

to these guidelines is critical to minimize risks and comply with safety regulations.

Key Physical and Chemical Properties
Understanding the properties of 2-Naphthalenyl octanoate is the first step in its safe

management. The following table summarizes key quantitative data for this compound.

Property Value Source

Molecular Formula C₁₈H₂₂O₂ PubChem[1]

Molecular Weight 270.3661 g/mol NIST[2]

Melting Point 120 - 122 °C (248 - 252 °F) Sigma-Aldrich

Boiling Point 285 - 286 °C (545 - 547 °F) Sigma-Aldrich

Partition Coefficient (log Pow) 1.88 - 1.9 (20 °C) Sigma-Aldrich
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Before beginning the disposal process, ensure all necessary personal protective equipment

(PPE) is worn and safety measures are in place.

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves to prevent skin exposure.[3]

Eye Protection: Use safety glasses with side-shields or goggles.[3] Face protection may also

be necessary.

Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.[3]

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]

Handling and Storage:

Use only in a well-ventilated area or under a chemical fume hood.[3]

Avoid breathing dust.

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials such as acids, strong oxidizing agents, and strong

bases.[3]

Step-by-Step Disposal Procedure
The primary principle for the disposal of 2-Naphthalenyl octanoate is to avoid environmental

release due to its high aquatic toxicity. Do not dispose of this chemical down the drain or in

regular trash.

Segregation of Waste:
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Designate a specific, clearly labeled waste container for 2-Naphthalenyl octanoate and

any materials contaminated with it (e.g., gloves, weighing paper, pipette tips).

The container must be made of a material compatible with the chemical and have a

secure lid.

Labeling of Waste Container:

Immediately label the waste container with a "HAZARDOUS WASTE" label.

The label must include:

The full chemical name: "2-Naphthalenyl octanoate"

The associated hazards (e.g., "Harmful," "Skin Sensitizer," "Eye Damage," "Aquatic

Toxicity").

The date the waste was first added to the container.

Collection of Waste:

For solid waste, carefully sweep up and place it into the designated hazardous waste

container.[3] Avoid creating dust.[3]

For solutions, collect the liquid waste in a sealed, compatible container. Do not mix with

other incompatible waste streams.

For contaminated labware (e.g., glassware), rinse with a suitable solvent and collect the

rinsate as hazardous waste.

Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, secure area

away from general laboratory traffic.

Ensure the storage area is cool, dry, and well-ventilated.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[3]

Provide the EHS office with all necessary information about the waste, including its

composition and hazards.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Naphthalenyl
octanoate.
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Figure 1. Procedural workflow for the safe disposal of 2-Naphthalenyl octanoate.
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Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Secure the Area: Keep unnecessary personnel away from the spill.

Ventilate: Ensure adequate ventilation.

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[3]

Clean-up:

For small spills, carefully sweep up the solid material and place it in the designated

hazardous waste container.[3]

Avoid generating dust.

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.

Report: Report the spill to your laboratory supervisor and EHS department.

By following these detailed procedures, laboratory personnel can ensure the safe and

responsible disposal of 2-Naphthalenyl octanoate, fostering a secure research environment

and upholding environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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